Cas no 856646-07-6 ((R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride
• CAS No: 856646-07-6
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD12757569
• CID: 1030363
• PubChem ID: 53484696
• Update Time: 2025-04-20

(R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride
• (1R)-1-(2,5-dimethylphenyl)ethanamine,hydrochloride
• (1R)-1-(2,5-DIMETHYLPHENYL)ETHYLAMINE-HCL
• (R)-1-(2,5-Dimethylphenyl)ethamine hydrochloride
• SCHEMBL4935478
• AKOS015923081
• (1R)-1-(2,5-dimethylphenyl)ethanamine;hydrochloride
• (1r)-1-(2,5-dimethylphenyl)ethylamine HCl
• DTXSID50704147
• 856646-07-6
• (R)-1-(2,5-Dimethylphenyl)ethanaminehydrochloride
• [(1r)-1-(2,5-dimethylphenyl)ethyl]amine hydrochloride
• (1R)-1-(2,5-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• DS-019399

• MDL： MFCD12757569
• Inchi： 1S/C10H15N.ClH/c1-7-4-5-8(2)10(6-7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m1./s1
• InChI Key： XQDCTHGENBYORR-SBSPUUFOSA-N
• SMILES： Cl.N[C@H](C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes